Cas no 7467-76-7 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 3,5-bis(ethoxycarbonyl)-1,4-dimethylpyrrole-2-carboxylic acid
- AC1L7ZG2
- NSC400570
- NSC-400570
- 7467-76-7
- 3,5-Bis(ethoxycarbonyl)-1,4-dimethyl-1H-pyrrole-2-carboxylic acid
- DTXSID10322149
- DS-004648
- 3,5-bis(ethoxycarbonyl)-1,4-dimethyl-pyrrole-2-carboxylic acid
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- Inchi: InChI=1S/C13H17NO6/c1-5-19-12(17)8-7(3)9(13(18)20-6-2)14(4)10(8)11(15)16/h5-6H2,1-4H3,(H,15,16)
- InChI Key: WNFIYVGMYNHTAP-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(N(C(=C1C)C(=O)OCC)C)C(=O)O
Computed Properties
- Exact Mass: 283.10561
- Monoisotopic Mass: 283.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.8Ų
- XLogP3: 1.7
Experimental Properties
- Density: 1.27
- Boiling Point: 435.5°C at 760 mmHg
- Flash Point: 217.2°C
- Refractive Index: 1.534
- PSA: 94.83
- LogP: 1.38510
Related Literature
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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5. Book reviews
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